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Compound of Interest

Compound Name: Ca-170

cat. No.: B609871

It is important to correctly identify the substance you are working with to ensure its safe and
proper disposal. The designation "Ca-170" is not associated with a known isotope of calcium.
However, it is likely that this refers to one of two substances commonly found in research and
development settings: E170 (Calcium Carbonate) or the investigational drug CA-170. This
guide provides detailed disposal procedures for both possibilities.

Identifying Your Substance

Before proceeding, verify the identity of "Ca-170" by checking the container label, your
experimental protocol, or the Safety Data Sheet (SDS) provided by the manufacturer. The
disposal path will differ significantly depending on whether you have Calcium Carbonate or the
investigational drug CA-170.
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Caption: Logical workflow for identifying and disposing of "Ca-170".

Data Summary: Calcium Carbonate vs. CA-170

The following table summarizes key data for Calcium Carbonate (E170) and the investigational
drug CA-170, based on available Safety Data Sheets.
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CA-170 (Investigational

Property Calcium Carbonate (E170)
Drug)
Chemical Formula CaCOs C12H20N60O7
White powder or colorless o ]
Appearance Not specified in available SDS
crystals
] Food additive, laboratory Investigational new drug for
Primary Use ) ) i
chemical, antacid cancer immunotherapy
o ] Not classified as a hazardous
Hazard Classification Not considered hazardous ]
substance or mixture
Standard solid waste, unless S
) ) ) ) Via institutional hazardous
Primary Disposal Route contaminated with hazardous

) waste program for incineration.
materials.

Disposal Procedures for E170 (Calcium Carbonate)

Calcium Carbonate is generally considered non-hazardous and can be disposed of as regular
solid waste, provided it has not been contaminated with other hazardous chemicals.

Experimental Protocol for Disposal of Uncontaminated Calcium Carbonate:

o Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses and gloves.

o Containment: Ensure the Calcium Carbonate waste is in a sealed container to prevent dust

formation.

o Labeling: If the original container is not used, label the waste container as "Calcium

Carbonate (Non-hazardous)".
o Disposal: Dispose of the sealed container in the regular laboratory solid waste stream.

If the Calcium Carbonate is contaminated with a hazardous substance, it must be treated as
hazardous waste, and the disposal procedure for the contaminant should be followed.
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Disposal Procedures for Investigational Drug CA-
170

While the Safety Data Sheet for CA-170 indicates it is not classified as a hazardous substance,
the disposal of all investigational drugs, regardless of their hazard classification, must be
handled with care and in accordance with institutional and regulatory guidelines to prevent
environmental contamination and ensure safety.

Experimental Protocol for Disposal of Investigational Drug CA-170:

o Consult Institutional Policy: Before beginning any disposal process, consult your institution's
Environmental Health and Safety (EHS) department for specific procedures regarding
investigational drug disposal.

» Personal Protective Equipment (PPE): Wear appropriate PPE as specified in the
experimental protocol, including safety glasses, gloves, and a lab coat.

¢ Containment:

o Place all waste materials containing CA-170 (e.g., unused product, contaminated vials,
syringes, PPE) into a designated, compatible hazardous waste container.

o Do not empty residual amounts from vials or other containers. Dispose of them "as is".
e Labeling:
o Obtain a "THAZARDOUS WASTE" label from your EHS department.

o Complete the label with the following information:

Principal Investigator (PI) name

Laboratory location (building and room number)

Contact phone number

Full chemical name: "CA-170" and list any other constituents and their concentrations.
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o Storage:

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.

o The SAA should be a secure area, such as a locked cabinet or a secondary containment
tub.

e Waste Pickup:

o Once the container is full or ready for disposal, request a hazardous waste pickup from
your EHS department through your institution's established procedure.

o The waste will then be transported to a permitted incineration facility in compliance with
EPA and local regulations.
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Caption: Disposal workflow for the investigational drug CA-170.
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 To cite this document: BenchChem. [Ca-170 proper disposal procedures]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b609871#ca-170-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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